Cas no 13098-73-2 (Sephin 1)

• Product Name: Sephin 1
• CAS No: 13098-73-2
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD00790608
• CID: 1227063
• PubChem ID: 9561611
• Update Time: 2025-04-20

Sephin 1 Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-(2-chlorophenyl)methylideneamino]guanidine
• (2E)-2-(2-Chlorobenzylidene)hydrazinecarboximidamide
• hydrazinecarboximidamide, 2-[(2-chlorophenyl)methylene]-, (2E)-
• Sephin 1
• (E/Z)-Icerguastat

• MDL： MFCD00790608
• Inchi： 1S/C8H9ClN4/c9-7-4-2-1-3-6(7)5-12-13-8(10)11/h1-5H,(H4,10,11,13)/b12-5+
• InChI Key： PDWJALXSRRSUHR-LFYBBSHMSA-N
• SMILES： ClC1C=CC=CC=1/C=N/N=C(\N)/N

Computed Properties

• Exact Mass: 196.05177
• Monoisotopic Mass: 196.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 374.2°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.626
• PSA: 74.26